Cas no 1368619-42-4 (2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 1368619-42-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5888028
• PubChem ID: 82470697
• Update Time: 2025-10-28

2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine
• 1368619-42-4
• 2,2-dimethyl-3-[4-(methylsulfanyl)phenyl]propan-1-amine
• EN300-1848644

• Inchi： 1S/C12H19NS/c1-12(2,9-13)8-10-4-6-11(14-3)7-5-10/h4-7H,8-9,13H2,1-3H3
• InChI Key： FMKDTBNIVNGJIF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC(C)(C)CN

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine

Research Brief on 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine (CAS: 1368619-42-4): Recent Advances and Applications

2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine (CAS: 1368619-42-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's distinct chemical structure, featuring a methylsulfanylphenyl moiety and a dimethylpropan-1-amine group, suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have explored the synthetic pathways for 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine, with a focus on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the methylsulfanyl group, followed by reductive amination to form the propan-1-amine backbone. These methods have been refined to achieve high selectivity and scalability, which are critical for industrial applications. Additionally, computational chemistry tools have been employed to predict the compound's physicochemical properties, such as solubility and stability, further aiding in its development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential utility in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

The therapeutic potential of 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine extends beyond inflammation. Recent research has investigated its role in neurodegenerative diseases, particularly its ability to cross the blood-brain barrier and interact with neurotransmitter systems. Early-stage experiments indicate that the compound may influence dopamine and serotonin receptors, although the exact mechanisms remain under investigation. These insights open new avenues for exploring its application in conditions such as Parkinson's disease and depression.

Despite these promising developments, challenges remain in the clinical translation of 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 2,2-dimethyl-3-4-(methylsulfanyl)phenylpropan-1-amine (CAS: 1368619-42-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structure and preliminary biological activities highlight its potential as a therapeutic agent, but further studies are necessary to fully elucidate its mechanisms and applications. This research brief underscores the importance of continued investigation into this compound and its derivatives to unlock its full potential in medicine.